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Compound of Interest

Compound Name: (R)-1-Cyclopropylethylamine

CAS No.: 6240-96-6

Cat. No.: B1588663 Get Quote

CAS: 6240-96-6 | Molecular Formula: C₅H₁₁N[1][2][3][4][5]

Executive Summary & Chemical Profile
(R)-1-Cyclopropylethylamine is a chiral aliphatic amine widely used as a resolving agent and

intermediate in pharmaceutical synthesis.[2][3][4][5] Its disposal presents a tripartite hazard

profile: High Flammability (Flash Point ~3°C), Corrosivity (Skin/Eye Burns), and Acute Toxicity.

[3][4]

Effective disposal requires strict adherence to RCRA (Resource Conservation and Recovery

Act) standards, specifically addressing the D001 (Ignitable) and D002 (Corrosive) waste codes.

[3][4] Unlike general organic solvents, this amine cannot be casually commingled with standard

organic waste streams due to the risk of violent exothermic reactions, particularly with

halogenated solvents or acids.[3]

Physicochemical Hazard Profile
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Property Value Critical Hazard Note

Flash Point ~3°C (37°F)
D001 Ignitable. Vapors travel

to ignition sources.[2][3][4][5]

Boiling Point 95°C
High volatility; requires fume

hood handling.[2][4][5]

pH > 12 (Strong Base)
D002 Corrosive. Incompatible

with acids/oxidizers.[2][3][4][5]

Toxicity H301 (Toxic if swallowed)
Acute Toxin. Do not dispose of

via sanitary sewer.[2][3][4][5]

Physical State Colorless Liquid
Hygroscopic; absorbs CO₂

from air.[2][4][5]

Disposal Decision Logic (Workflow)
The following decision matrix outlines the compliant disposal paths based on the state of the

waste.
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Waste Identification:
(R)-1-Cyclopropylethylamine

Determine Physical State

Pure Liquid / High Conc. Solution

 > 5% Conc.

Spill Debris / Contaminated Solids

 Absorbents/PPE

Dilute Aqueous Washings

 Trace/Rinsate

Segregate into
Dedicated Amine Waste Stream

 Do NOT mix with
Halogenated Waste

Pack in Double-Bagged
Solids Drum

Controlled Neutralization
(See Protocol B)

Pack in HDPE/Glass
Label: D001, D002

 If Organic Content High

Transfer to Approved TSDF
(Incineration)

 Preferred Path

Click to download full resolution via product page

Figure 1: Decision logic for segregating and processing amine waste streams.

Operational Protocols
Protocol A: Waste Segregation & Packaging (Primary Method)
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Scope: Routine disposal of reaction mixtures, mother liquors, and expired reagents.[3] Critical

Warning: Never add (R)-1-Cyclopropylethylamine to a "General Organic Waste" carboy

containing halogenated solvents (e.g., Dichloromethane).[2][3][4][5] This can form explosive

alkyl azides or generate excessive heat.[3][4][5]

Container Selection: Use HDPE (High-Density Polyethylene) or Borosilicate Glass

containers.[3][4][5] Avoid metal containers (aluminum/zinc) which react with amines to

release hydrogen gas.[3][4][5]

Labeling: Mark the container clearly with:

Chemical Name: (R)-1-Cyclopropylethylamine Waste[2][3][4][5]

Hazards: Flammable, Corrosive, Toxic[2][3]

RCRA Codes: D001, D002[2][3][6]

Segregation: Maintain a dedicated "Basic Organic Waste" stream. If a dedicated stream is

unavailable, segregate into "Non-Halogenated Organics" but verify pH compatibility.[3][4][5]

Storage: Store in a flammable safety cabinet until pickup. Ensure the cap is vented or not

over-tightened if gas evolution is suspected, though this amine is stable if pure.[4][5]

Protocol B: Controlled Neutralization (Spill Stabilization Only)
Scope: To be used only for stabilizing spills or treating small quantities (< 50 mL) prior to

disposal.[3][4][5] Do not use this method to discharge waste to the sewer system unless

explicitly permitted by your local wastewater authority.[4][5]

Reagents Required:

Ice bath

1M Hydrochloric Acid (HCl) or Sulfuric Acid (H₂SO₄)[2][3][4]

pH Indicator strips[2][3]

Step-by-Step Procedure:
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Preparation: Place the collection vessel containing the amine in an ice bath inside a

functioning fume hood.

Dilution: Dilute the amine 1:10 with water (add amine to water) to act as a heat sink.[3][4][5]

Acid Addition: Slowly add 1M HCl dropwise while stirring.

Mechanism:[3][4][5]

[2][3][4][5]

Observation: The reaction is highly exothermic.[4][5] Monitor temperature; do not let it

exceed 40°C to prevent flash vaporization of unreacted amine.[4][5]

Endpoint: Continue until pH reaches 6–8. The resulting solution is the hydrochloride salt.[4]

[5]

Disposal: Label the neutralized solution as "Organic Waste (Amine Salt)" and dispose of via

the chemical waste vendor.[3][4][5] Reasoning: While the salt is less volatile, it remains a

toxic organic chemical (H301) and must be incinerated.[3][4]

Protocol C: Emergency Spill Response
Scenario: 100 mL spill on the laboratory floor.

Immediate Action: Evacuate the immediate area. Eliminate all ignition sources (Bunsen

burners, hot plates).[3][4][5]

PPE: Wear butyl rubber gloves (nitrile offers only splash protection for amines), safety

goggles, and a lab coat.[3][4][5] Use a respirator (ABEK filter) if outside a hood.[3][4][5]

Containment: Dike the spill with Vermiculite or Dry Sand.[4][5]

Contraindication: Do NOT use sawdust or paper towels.[3][4][5] The amine is an

oxidizable fuel; mixing with combustible cellulose increases fire risk.[4][5]

Cleanup:

Cover the liquid completely with absorbent.[4][5]
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Scoop the saturated material into a wide-mouth HDPE jar using non-sparking tools.[3][4]

[5]

Wipe the surface with a dilute (5%) acetic acid solution to neutralize residues, then water.

[3][4]

Place all wipes and PPE into the hazardous waste container.[4][5]

Regulatory Compliance & Documentation
Regulatory Body Requirement Action Item

EPA (RCRA)
Hazardous Waste

Determination

Classify as D001 (Ignitable)

and D002 (Corrosive).[2][3][4]

[5]

DOT (Transport) Shipping Description

UN 2733, Amine, flammable,

corrosive, n.o.s.[2][3] ((R)-1-

Cyclopropylethylamine), 3 (8),

PG II.[2][3][4][5]

OSHA Hazard Communication

Maintain SDS access; ensure

"Danger" labels are visible on

waste containers.[2][4][5]

Expert Insight: Many research facilities utilize "Satellite Accumulation Areas" (SAAs).[3][4][5]

Ensure that the (R)-1-Cyclopropylethylamine waste container in your SAA is closed at all

times except when adding waste.[2][3][4][5] Open amine containers are a primary cause of

regulatory fines because they release volatile, noxious vapors that can trigger facility-wide air

quality alarms.[3][4][5]
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[4][5]

University of Wisconsin–Madison (2023).Chemical Disposal Procedures: Amines and Carboy

Safety.[3][4][5]Link[2][3][4][5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. Waste Code [rcrainfo.epa.gov]

3. (R)-1-Cyclopropylethylamine | C5H11N | CID 7016286 - PubChem
[pubchem.ncbi.nlm.nih.gov]

4. guidechem.com [guidechem.com]

5. fishersci.com [fishersci.com]

6. my.alfred.edu [my.alfred.edu]

To cite this document: BenchChem. [Authoritative Disposal Guide: (R)-1-
Cyclopropylethylamine]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1588663#r-1-cyclopropylethylamine-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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